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(N,N-Dimethyl-1-butanamine)

Zolmitriptan Dimer

CAS No.: 1350928-05-0

Cat. No.: B580352

Get Quote

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties of

the zolmitriptan dimer, a known process-related impurity and potential degradation product of

the anti-migraine agent zolmitriptan. This document is intended for researchers, scientists, and

drug development professionals engaged in the characterization, analysis, and quality control

of zolmitriptan and its related substances. The guide details the identity, synthesis, and

analytical characterization of the zolmitriptan dimer, including spectroscopic and

chromatographic methodologies. Furthermore, it consolidates the available physicochemical

data and outlines detailed experimental protocols for its formation and analysis, offering a

critical resource for ensuring the purity, safety, and efficacy of zolmitriptan drug products.

Introduction: The Significance of Zolmitriptan and
Its Dimeric Impurity
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Zolmitriptan, chemically designated as (S)-4-({3-[2-(dimethylamino)ethyl]-1H-indol-5-

yl}methyl)-1,3-oxazolidin-2-one, is a selective serotonin 5-HT1B/1D receptor agonist widely

prescribed for the acute treatment of migraine headaches.[1] Its therapeutic efficacy is

intrinsically linked to its purity and the profile of any related substances. The formation of

impurities, such as the zolmitriptan dimer, during synthesis or upon storage can impact the

quality, safety, and regulatory compliance of the final drug product.

The zolmitriptan dimer is a significant process-related impurity that can arise during the

manufacturing process.[2] Its presence necessitates robust analytical methods for detection

and quantification to ensure that it remains within acceptable limits as defined by regulatory

bodies. Understanding the physicochemical properties of this dimer is paramount for the

development of effective control strategies, including the optimization of synthetic routes to

minimize its formation and the development of stability-indicating analytical methods.

This guide provides a detailed exploration of the zolmitriptan dimer, from its chemical identity

and formation pathways to its analytical characterization and known physicochemical

properties.

Chemical Identity and Structure
The primary zolmitriptan dimer identified as a process-related impurity has the following

chemical structure and nomenclature:

Systematic Name: (4S,4'S)-4,4'-(2,2'-(4-(dimethylamino)butane-1,1-diyl)bis(3-(2-

(dimethylamino) ethyl)-1H-indole-5,2-diyl))bis(methylene)di(oxazolidin-2-one)[2]

Common Name: Zolmitriptan Dimer Impurity, Zolmitriptan USP Related Compound F[3][4]

CAS Number: 1350928-05-0[4]

Molecular Formula: C₃₈H₅₃N₇O₄[3]

Molecular Weight: 671.87 g/mol [3]

The dimeric structure is formed through the linkage of two zolmitriptan molecules, a process

that can be initiated during the synthesis of the active pharmaceutical ingredient (API).[5]
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Physicochemical Properties
A comprehensive understanding of the physicochemical properties of the zolmitriptan dimer is

essential for its isolation, characterization, and for predicting its behavior in various

pharmaceutical processes. The following table summarizes the currently available data.

Property Value Source(s)

Appearance Off-white solid [3]

Solubility
Soluble in Methanol and

DMSO.
[3]

Melting Point Not available. [3]

pKa Not available.

HPLC Purity ≥95% [3]

Note: While specific experimental values for melting point and pKa are not readily available in

the public domain, the provided solubility data offers guidance for the selection of appropriate

solvents for analytical and preparative purposes.

Formation and Synthesis of Zolmitriptan Dimer
The zolmitriptan dimer is primarily formed as a byproduct during the synthesis of zolmitriptan,

specifically during the Fischer indole synthesis step.[5] It can also potentially be formed under

forced degradation conditions.

Synthetic Pathway Overview
The formation of the dimer involves the reaction of zolmitriptan with 4-(dimethylamino)butanal

diethyl acetal under acidic conditions.[5]
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Reactants

Reaction Conditions

Zolmitriptan

Zolmitriptan Dimer

4-(dimethylamino)butanal
diethyl acetal

Conc. HCl

70°C, 48h

 

Zolmitriptan Sample
(spiked with dimer)

UHPLC System

Reversed-Phase
UHPLC Column

UV Detector
(225 nm)

Chromatogram
(Separated Peaks)
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Crude Reaction Mixture
or Enriched Sample

Semipreparative HPLC System

Semipreparative C18 Column

UV Detector

Fraction Collector

Isolated Zolmitriptan Dimer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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